1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride
Overview
Description
“1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C10H14ClN3O2 . It has an average mass of 243.690 Da and a monoisotopic mass of 243.077454 Da .
Molecular Structure Analysis
The molecular structure of “1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride” consists of a pyrimidinyl group attached to a piperidine ring, which is further connected to a carboxylic acid group . The hydrochloride indicates that the compound is a hydrochloride salt .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride” include a molecular formula of C10H14ClN3O2 and an average mass of 243.690 Da .Scientific Research Applications
Neurology Research
This compound is utilized as a reference standard in neurology research, particularly for chemical and analytical standards. It’s part of a category of chemicals that are essential for neuroscientific studies, aiding in the understanding of neurological functions and disorders .
Cardiology
In cardiology, the compound finds its application in the synthesis of molecules that can potentially act as RhoA inhibitors. These inhibitors are significant for cardiovascular disease therapy, offering a pathway to treat various heart conditions .
Oncology
“1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride” is used in the synthesis of compounds that may have applications in cancer treatment. Researchers have investigated derivatives of piperidine for their effects against cancer cells, indicating the potential of this compound in oncological research .
Pharmacology
The compound serves as a reactant in the synthesis of various pharmacologically active molecules. For example, it’s used to create antibiotic nitroxoline derivatives that inhibit cathepsin B, a protein associated with disease progression in certain types of cancer .
Biochemistry
In biochemistry, the compound is involved in the synthesis of HDAC inhibitors. These inhibitors play a crucial role in epigenetic regulation and have therapeutic potential in treating a range of diseases, including cancer and neurological disorders .
Molecular Biology
Molecular biologists use this compound in the synthesis of small molecule ligands that can influence gene expression and cellular processes. Such applications are critical in understanding the molecular mechanisms of diseases and developing targeted therapies .
Mechanism of Action
Target of Action
The primary target of 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride is Protein Kinase B (PKB or Akt) . PKB is a key downstream component in the phosphatidylinositol-3 kinase (PI3K) signaling pathway . It plays an important role in intracellular signaling pathways regulating growth and survival .
Mode of Action
This compound acts as an ATP-competitive inhibitor of PKB . It binds to the ATP-binding site of PKB, preventing ATP from binding and thus inhibiting the kinase activity of PKB . This results in the disruption of the PI3K-PKB signaling pathway .
Biochemical Pathways
The inhibition of PKB affects the PI3K-PKB signaling pathway . This pathway is involved in promoting cell proliferation and survival . When PKB is inhibited, the phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, is reduced, leading to decreased cell proliferation and survival .
Pharmacokinetics
The compound has been found to be orally bioavailable . .
Result of Action
The inhibition of PKB by this compound leads to a decrease in cell proliferation and survival . This is due to the reduced phosphorylation of several substrates of PKB, which are involved in promoting these processes . Therefore, this compound has potential as an antitumor agent .
properties
IUPAC Name |
1-pyrimidin-4-ylpiperidine-4-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2.ClH/c14-10(15)8-2-5-13(6-3-8)9-1-4-11-7-12-9;/h1,4,7-8H,2-3,5-6H2,(H,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSMKLKICYMATEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=NC=NC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1375474-40-0 |
Source
|
| Record name | 4-Piperidinecarboxylic acid, 1-(4-pyrimidinyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1375474-40-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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